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Introduction
Ditetradecyl adipate (DTDA), a diester of adipic acid and tetradecanol, is a high molecular

weight plasticizer with potential applications in various polymer systems. As the polymer

industry continues to seek alternatives to traditional phthalate-based plasticizers due to health

and environmental concerns, long-chain aliphatic esters like DTDA are gaining interest. Their

inherent properties, such as low volatility and potential for improved biocompatibility, make

them attractive candidates for specialized applications, including in medical devices and drug

delivery systems.

This technical guide provides a comprehensive overview of ditetradecyl adipate, including its

chemical and physical properties, a general synthesis protocol, and standardized

methodologies for its incorporation and evaluation in polymer matrices. Due to the limited

availability of specific performance data for DTDA in the public domain, this guide also presents

comparative data for other common adipate plasticizers to infer its potential effects.

Physicochemical Properties of Ditetradecyl Adipate
Ditetradecyl adipate is a large, non-polar molecule. Its key properties, sourced from the

PubChem database, are summarized in the table below.[1] The high molecular weight and

large number of rotatable bonds are characteristic of a plasticizer designed for low volatility and

permanence.
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Property Value Source

CAS Number 26720-19-4 [1]

Molecular Formula C34H66O4 [1]

Molecular Weight 538.9 g/mol [1]

Appearance
White crystalline solid

(predicted)
Inferred

Boiling Point 337 °C (for Adipic Acid) [2]

Melting Point 152 - 154 °C (for Adipic Acid) [2]

Topological Polar Surface Area 52.6 Å² [1]

Rotatable Bond Count 33 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Synthesis of Ditetradecyl Adipate
Ditetradecyl adipate can be synthesized via the esterification of adipic acid with tetradecanol.

The general reaction is as follows:

Adipic Acid + 2 Tetradecanol → Ditetradecyl Adipate + 2 H₂O

Below is a generalized experimental protocol for the synthesis of adipate esters, which can be

adapted for ditetradecyl adipate.

Experimental Protocol: Synthesis of Ditetradecyl
Adipate
Materials:

Adipic Acid
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Tetradecanol

Toluene (as a water-carrying agent)

Sulfuric Acid (catalyst)

Anhydrous Potassium Carbonate

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine adipic acid (1 molar equivalent), tetradecanol (2.2 molar equivalents), and toluene.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the reaction will be azeotropically

removed and collected in the Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the esterification.

After cooling, the reaction mixture is neutralized with a solution of sodium carbonate.

The organic layer is separated and washed with water to remove any remaining acid and

salt.

The toluene and excess tetradecanol are removed by distillation under reduced pressure.

The resulting crude ditetradecyl adipate can be further purified by vacuum distillation or

recrystallization.

Logical Flow of Synthesis:

Figure 1: General workflow for the synthesis of ditetradecyl adipate.

Ditetradecyl Adipate as a Plasticizer in Polymers
Plasticizers are additives that increase the flexibility, workability, and distensibility of a polymer

by reducing the intermolecular forces between polymer chains.[3][4] This is achieved by the
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plasticizer molecules inserting themselves between the polymer chains, thereby increasing the

free volume and lowering the glass transition temperature (Tg). The long aliphatic chains of

ditetradecyl adipate are expected to be compatible with non-polar polymers like Polyvinyl

Chloride (PVC) and could also find utility in biopolymers such as Polylactic Acid (PLA), where

they can enhance flexibility.

Expected Effects on Polymer Properties
Based on the principles of polymer science and data from other long-chain adipate plasticizers,

the following effects of ditetradecyl adipate on polymer properties can be anticipated:

Glass Transition Temperature (Tg): A significant reduction in Tg is expected, transitioning the

polymer from a rigid, glassy state to a more flexible, rubbery state at lower temperatures.[5]

Mechanical Properties:

Tensile Strength: A decrease in tensile strength is likely.[3]

Elongation at Break: A significant increase in elongation at break is expected, indicating

enhanced flexibility.[3]

Modulus of Elasticity: A decrease in the modulus of elasticity (Young's Modulus) is

anticipated, signifying a softer, less stiff material.

Permanence: Due to its high molecular weight, ditetradecyl adipate is expected to exhibit

low volatility and reduced migration out of the polymer matrix compared to lower molecular

weight plasticizers.

Quantitative Data (Comparative)
Specific quantitative data for the performance of ditetradecyl adipate as a plasticizer is not

readily available in the reviewed literature. However, to provide a frame of reference, the

following table summarizes the effects of other common adipate plasticizers on the properties

of PVC.
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Plasticizer Polymer
Plasticizer
Conc. (phr)

Change in
Tg (°C)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Dioctyl

Adipate

(DOA)

PVC 50 ↓ ~100 ~15-20 ~300-400

Di(2-

ethylhexyl)

Adipate

(DEHA)

PVC 50 ↓ ~90-110 ~16-22 ~350-450

Ditetradecyl

Adipate

(DTDA)

PVC
50

(estimated)

Expected to

be similar or

slightly less

effective than

DOA/DEHA

due to higher

molecular

weight

Expected to

be in a similar

range

Expected to

be in a similar

range

Data for DOA and DEHA is generalized from various sources for illustrative purposes. Specific

values can vary depending on the grade of PVC and testing conditions.

Experimental Protocols for Evaluation in Polymers
To evaluate the efficacy of ditetradecyl adipate as a plasticizer, a systematic experimental

approach is required. This involves the preparation of plasticized polymer films followed by

standardized testing of their thermal and mechanical properties.

Preparation of Plasticized Polymer Films by Solvent
Casting
Solvent casting is a common laboratory technique for preparing thin polymer films with a

uniform dispersion of additives.[6][7]

Materials:
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Polymer (e.g., PVC, PLA)

Ditetradecyl Adipate

Suitable Solvent (e.g., Tetrahydrofuran (THF) for PVC, Chloroform for PLA)

Glass petri dish or other flat casting surface

Procedure:

Dissolve the polymer in the chosen solvent to create a solution of a specific concentration

(e.g., 10% w/v).

In a separate container, dissolve the desired amount of ditetradecyl adipate in the same

solvent.

Add the plasticizer solution to the polymer solution and stir until a homogeneous mixture is

obtained. The concentration of the plasticizer is typically expressed in parts per hundred of

resin (phr).

Pour the mixture into a level glass petri dish.

Allow the solvent to evaporate slowly in a fume hood at room temperature. To control the

evaporation rate, the petri dish can be partially covered.

Once the film is formed and appears dry, place it in a vacuum oven at a slightly elevated

temperature (below the polymer's Tg) to remove any residual solvent.

Carefully peel the film from the glass substrate.

Workflow for Polymer Film Preparation:

Figure 2: Workflow for preparing plasticized polymer films via solvent casting.

Testing of Plasticized Polymers
Standardized testing methods are crucial for obtaining reliable and comparable data. The

American Society for Testing and Materials (ASTM) provides several relevant standards.
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5.2.1. Determination of Glass Transition Temperature (Tg)

The Tg of the plasticized polymer can be determined using Differential Scanning Calorimetry

(DSC) or Dynamic Mechanical Analysis (DMA).

ASTM D7028: Standard Test Method for Glass Transition Temperature (DMA Tg) of Polymer

Matrix Composites by Dynamic Mechanical Analysis (DMA).[8]

General DSC Procedure: A small sample of the polymer film is heated at a constant rate in a

DSC instrument. The Tg is observed as a step change in the heat flow curve.[9][10]

5.2.2. Determination of Mechanical Properties

The tensile properties of the plasticized films are measured using a universal testing machine.

ASTM D638: Standard Test Method for Tensile Properties of Plastics.[11][12] This standard

outlines the procedures for determining tensile strength, elongation at break, and modulus of

elasticity. The polymer films are cut into a specific "dog-bone" shape to ensure that failure

occurs in the gauge section.

Relationship between Plasticizer Addition and Polymer Properties:
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Addition of Ditetradecyl Adipate

Reduced Intermolecular Forces

Increased Free Volume

Lower Glass Transition Temperature (Tg)

Increased Flexibility / Elongation Decreased Stiffness / Modulus Decreased Tensile Strength

Click to download full resolution via product page

Figure 3: Logical relationship of how ditetradecyl adipate is expected to affect polymer
properties.

Conclusion
Ditetradecyl adipate presents a promising option as a high molecular weight plasticizer for

various polymer systems. Its large aliphatic structure suggests good compatibility with non-

polar polymers and is expected to impart significant flexibility, as indicated by a reduced glass

transition temperature and increased elongation at break. Furthermore, its high molecular

weight should contribute to lower volatility and migration, enhancing the durability of the

plasticized material.

While specific quantitative performance data for ditetradecyl adipate is currently lacking in

publicly available literature, the experimental protocols and standardized testing methods

outlined in this guide provide a clear framework for its evaluation. Researchers and

professionals in drug development and material science are encouraged to conduct further
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studies to fully characterize the plasticizing effects of ditetradecyl adipate in polymers of

interest, thereby unlocking its potential in advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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